6-Chloroimidazo[1,2-a]pyridine-5-carboxylic acid

• IUPAC Name: 6-chloroimidazo[1,2-a]pyridine-5-carboxylic acid
• InChI: InChI=1S/C8H5ClN2O2/c9-5-1-2-6-10-3-4-11(6)7(5)8(12)13/h1-4H,(H,12,13)
• InChI Key: POGRWPCSRIYJKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=CN2C(=C1Cl)C(=O)O
• Molecular Formula: C8H5ClN2O2
• DSSTOX Substance ID: DTXSID101222882
• Molecular Weight: 196.59 g/mol
• CAS RN: 1414864-10-0

Description

6-Chloroimidazo[1,2-a]pyridine-5-carboxylic acid is a compound with the CAS Number: 1414864-10-0. It has a molecular weight of 196.59. The IUPAC name for this compound is this compound. It is used as a pharmaceutical intermediate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H5ClN2O2/c9-5-1-2-6-10-3-4-11(6)7(5)8(12)13/h1-4H, (H,12,13). This code provides a specific textual representation of the compound’s molecular structure.

Scientific Research Applications

Application in Coordination Polymers and Material Science

6-Chloroimidazo[1,2-a]pyridine-5-carboxylic acid derivatives are instrumental in synthesizing coordination polymers with varying dimensionalities and properties. For instance, such compounds have been used to construct zero-dimensional complexes and one-dimensional coordination polymers, leading to porous three-dimensional supramolecular frameworks. These materials show promising applications due to their photoluminescent and magnetic properties, hinting at their potential in material science and photonics (Yin et al., 2021).

In Synthesis of Biologically Active Compounds

The compound also finds relevance in the synthesis of biologically active scaffolds. Different methods have been developed for synthesizing 6-amino- and 6-oxoimidazo[4,5-b]pyrazolo[3,4-e]pyridines, which are considered promising in the field of medicinal chemistry for their biological activities (Yakovenko & Vovk, 2021).

Role in Fluorescence Spectroscopy

Derivatives of this compound have been synthesized and studied for their optical properties. These derivatives exhibit fluorescence spectral characteristics that are less correlated with the substituent groups, indicating potential applications in fluorescence spectroscopy and material sciences (Ge et al., 2014).

In Synthesis of Heterocyclic Compounds

The compound is also used in synthesizing heterocyclic compounds, such as sulfonylurea herbicides, showcasing its versatility in chemical synthesis and potential applications in agriculture and pharmaceuticals (Gui-zhe, 2015).

In the Development of Luminescent and Magnetic Materials

Studies have explored the synthesis of 3-position substituted imidazo[1,2-a]pyridine ligands to construct one-dimensional coordination polymers. These materials exhibit fascinating photoluminescent and magnetic properties, paving the way for their use in advanced luminescent devices and magnetic materials (Jiang et al., 2019).

Mechanism of Action

Target of Action

It has been used as a fluorescent probe for monitoring ph changes , indicating that its target could be related to pH-dependent processes in the cell.

Mode of Action

6-Chloroimidazo[1,2-a]pyridine-5-carboxylic acid interacts with its targets by acting as a pH probe. It has been shown to have high selectivity and sensitivity, brilliant reversibility, and an extremely short response time . This suggests that the compound may interact with its targets in a manner that is sensitive to the pH of the environment.

Result of Action

The molecular and cellular effects of this compound’s action primarily involve changes in pH. The compound has been used to monitor pH changes in real-time, suggesting that it can influence cellular processes that are sensitive to pH .

Action Environment

The action, efficacy, and stability of this compound are likely influenced by environmental factors such as pH. Its function as a pH probe suggests that it is particularly sensitive to changes in pH .

Future Directions

6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid has potential applications in fluorescent imaging due to its ability to monitor pH changes. Its high selectivity, sensitivity, and reversibility, along with its extremely short response time, make it a promising compound for future research and development.